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Compound of Interest

Compound Name: 2-Formyl-5-methoxybenzoic acid
CAS No.: 4785-56-2
Cat. No.: B1352372
Get Quote
. J

For Immediate Release

This technical guide provides a comprehensive overview of the spectral analysis of 2-Formyl-
5-methoxybenzoic acid (CAS No: 4785-56-2), a key intermediate in organic synthesis. This
document is intended for researchers, scientists, and professionals in drug development,
offering a detailed look at its structural characterization through Nuclear Magnetic Resonance
(NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). While experimental spectra
for this specific compound are not publicly available, this guide outlines the expected spectral
data based on established principles and data from structurally related compounds.

Chemical Structure and Properties

+ |[UPAC Name: 2-Formyl-5-methoxybenzoic acid
¢ Molecular Formula: CoHsgOa4
» Molecular Weight: 180.16 g/mol

e Structure:
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o An aromatic ring substituted with a carboxylic acid group, a formyl group, and a methoxy
group.

Predicted Spectral Data

The following tables summarize the predicted spectral data for 2-Formyl-5-methoxybenzoic
acid. These predictions are based on the analysis of its functional groups and comparison with

similar molecules.

Predicted Chemical Shift

Proton Assignment Multiplicity
(5) [ppm]

Carboxylic Acid (-COOH) >10.0 Broad Singlet

Aldehyde (-CHO) 9.5-105 Singlet

Aromatic (Ar-H) 7.0-85 Multiplet

Methoxy (-OCHs) 3.8-4.0 Singlet

Table 2: Predicted **C NMR Spectral Data

Carbon Assignment Predicted Chemical Shift () [ppm]
Carboxylic Acid (-COOH) 165 - 175

Aldehyde (-CHO) 190 - 200

Aromatic (Ar-C) 110 - 160

Methoxy (-OCHs) 55-60

Table 3: Predicted IR Absorption Bands

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1352372/docs?utm_src=pdf-body#spectral-analysis-of-2-formyl-5-methoxybenzoic-acid-a-technical-guide
https://www.benchchem.com/product/b1352372/docs?utm_src=pdf-body#spectral-analysis-of-2-formyl-5-methoxybenzoic-acid-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352372?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Predicted Wavenumber

Functional Group Intensity
(cm™)

O-H (Carboxylic Acid) 2500 - 3300 Broad
C=0 (Carboxylic Acid) 1680 - 1710 Strong
C=0 (Aldehyde) 1670 - 1700 Strong
C-O (Ether) 1200 - 1300 & 1000 - 1100 Strong
C-H (Aromatic) 3000 - 3100 Medium
C-H (Aldehyde) 2700 - 2850 & 2800 - 2950 Medium

ble 4: licted E .

m/z Value Possible Fragment lon
180 [M]* (Molecular lon)

163 [M - OHJ*

151 [M - CHOJ*

135 [M - COOHJ*

121 [M - COOH - CH2J*

105 [C7HsO]*

77 [CeHs]*

Experimental Protocols

Detailed methodologies for acquiring the spectral data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework of the molecule.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).
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Procedure:

o Sample Preparation: Dissolve 5-10 mg of 2-Formyl-5-methoxybenzoic acid in
approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCIs or DMSO-ds).
Tetramethylsilane (TMS) is added as an internal standard (0O ppm).

* 'H NMR Acquisition: Acquire the proton NMR spectrum with a sufficient number of scans to
obtain a good signal-to-noise ratio.

e 13C NMR Acquisition: Acquire the carbon NMR spectrum using a proton-decoupled pulse
sequence.

» Data Processing: Process the acquired Free Induction Decay (FID) using Fourier
transformation. Phase and baseline correct the resulting spectrum.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.
Instrumentation: A Fourier-Transform Infrared Spectrometer.
Procedure:

o Sample Preparation (KBr Pellet Method):

o Grind a small amount (1-2 mg) of 2-Formyl-5-methoxybenzoic acid with approximately
100-200 mg of dry potassium bromide (KBr) powder in an agate mortar.

o Press the mixture into a thin, transparent pellet using a hydraulic press.

» Data Acquisition: Place the KBr pellet in the sample holder of the FT-IR spectrometer and
record the spectrum, typically in the range of 4000-400 cm~1. A background spectrum of a
pure KBr pellet should be recorded and subtracted.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.
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Instrumentation: A mass spectrometer, typically with an Electron lonization (EI) source.
Procedure:

o Sample Introduction: Introduce a small amount of the sample into the ion source of the mass
spectrometer, often via a direct insertion probe or after separation by gas chromatography.

« lonization: Bombard the sample with high-energy electrons (typically 70 eV) to generate a
molecular ion and various fragment ions.

e Mass Analysis: Separate the ions based on their mass-to-charge ratio (m/z).
o Detection: Detect the abundance of each ion to generate the mass spectrum.

Logical Workflow for Spectral Analysis

The following diagram illustrates the logical workflow for the comprehensive spectral analysis of
a chemical compound like 2-Formyl-5-methoxybenzoic acid.
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Workflow for Spectral Analysis of 2-Formyl-5-methoxybenzoic Acid

a

Sample Preparation h

Synthesis & Purification

Purity Assessment (e.g., HPLC, TLC)
- J

Spectroscopi¢ Analysis
A4 4
Mass Spectrometry (MS) Infrared (IR) Spectroscopy NMR Spectroscopy
4 Data Interpretatign N

Getermine Molecular Weight & Fragmentatior) Edentify Functional Groups) [Elucidate C-H Frameworkj

Propose/Confirm Structure

Click to download full resolution via product page

Workflow for Spectroscopic Analysis

This comprehensive approach, combining NMR, IR, and MS, provides a robust methodology
for the structural elucidation and confirmation of 2-Formyl-5-methoxybenzoic acid, crucial for
its application in research and development.

¢ To cite this document: BenchChem. [Spectral Analysis of 2-Formyl-5-methoxybenzoic Acid: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1352372/docs#spectral-analysis-of-2-formyl-5-
methoxybenzoic-acid-a-technical-guide]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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